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Compound of Interest

Compound Name: Profenofos-d3

Cat. No.: B15606674

Profenofos-d3: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Profenofos-d3, a deuterated analog of
the organophosphate insecticide Profenofos. This document is intended for researchers,
scientists, and professionals in drug development who require detailed chemical information
and experimental context for this compound.

Core Chemical Data

Profenofos-d3 is a synthetically modified version of Profenofos where three hydrogen atoms
on the phenyl ring have been replaced with deuterium. This isotopic labeling is crucial for
various scientific applications, including metabolic studies, environmental fate analysis, and as
an internal standard in mass spectrometry-based analytical methods. The core quantitative
data for Profenofos-d3 are summarized below.

Parameter Value Reference
CAS Number 2140327-42-8 [1]
Molecular Weight 376.65 g/mol [1112]
Molecular Formula C11H12BrCID30s3PS [1][2]
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For comparison, the non-deuterated Profenofos has a CAS number of 41198-08-7 and a
molecular weight of approximately 373.63 g/mol .[3][4][5]

Experimental Protocols

Detailed experimental protocols involving Profenofos-d3 are often specific to the research
application. However, a general workflow for its use as an internal standard in a residue
analysis study is outlined below. This protocol is a composite of standard analytical chemistry
practices.

Objective: To quantify the concentration of Profenofos in a given sample matrix (e.g., soll,
water, biological tissue) using High-Performance Liquid Chromatography-Mass Spectrometry
(HPLC-MS) with Profenofos-d3 as an internal standard.

Methodology:

e Sample Preparation:

o

Homogenize the sample matrix.

o

Perform a solvent extraction (e.g., using acetonitrile or a QUEChERS method) to isolate
the analyte (Profenofos) and the internal standard.

o

A known concentration of Profenofos-d3 is spiked into the sample prior to extraction.

[¢]

The extract is then concentrated and may be subjected to a clean-up step using solid-
phase extraction (SPE) to remove interfering matrix components.

e Instrumental Analysis:

o The cleaned-up extract is injected into an HPLC system coupled to a tandem mass
spectrometer (MS/MS).

o HPLC Conditions: A C18 reversed-phase column is typically used with a gradient elution of
water and an organic solvent (e.g., methanol or acetonitrile), both often containing a small
amount of formic acid or ammonium formate to improve ionization.
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o MS/MS Conditions: The mass spectrometer is operated in Multiple Reaction Monitoring
(MRM) mode. Specific precursor-to-product ion transitions for both Profenofos and
Profenofos-d3 are monitored. The transition for Profenofos-d3 will have a higher mass-
to-charge ratio (m/z) due to the presence of deuterium.

e Quantification:

o A calibration curve is generated by analyzing a series of standard solutions containing
known concentrations of Profenofos and a constant concentration of Profenofos-d3.

o The ratio of the peak area of Profenofos to the peak area of Profenofos-d3 is plotted
against the concentration of Profenofos.

o The concentration of Profenofos in the unknown sample is determined by calculating its
peak area ratio to that of Profenofos-d3 and interpolating from the calibration curve.

Visualizations
Logical Relationship: Use of Profenofos-d3 as an
Internal Standard

The following diagram illustrates the logical workflow for using Profenofos-d3 as an internal
standard in an analytical experiment.
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Workflow for quantitation using an internal standard.

Signaling Pathway: Acetylcholinesterase Inhibition by
Profenofos

Profenofos, like other organophosphates, primarily exerts its toxic effect by inhibiting the
enzyme acetylcholinesterase (AChE).[5] This leads to an accumulation of the neurotransmitter
acetylcholine in the synaptic cleft, causing continuous stimulation of nerve and muscle fibers.
The signaling pathway is depicted below.
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Mechanism of acetylcholinesterase inhibition by Profenofos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Profenofos-D3 | CAS 2140327-42-8 | LGC Standards [Igcstandards.com]

e 2. Profenofos-d3 [chembk.com]

» 3. Profenofos [webbook.nist.gov]

e 4. Profenofos | C11H15BrCIO3PS | CID 38779 - PubChem [pubchem.ncbi.nlm.nih.gov]

» 5. Profenofos certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich
Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]

« To cite this document: BenchChem. [Profenofos-d3 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15606674?utm_src=pdf-body-img
https://www.benchchem.com/product/b15606674?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/LI/en/Profenofos-D3/p/TRC-P755884
https://www.chembk.com/en/chem/Profenofos-d3
https://webbook.nist.gov/cgi/cbook.cgi?ID=41198-08-7
https://pubchem.ncbi.nlm.nih.gov/compound/Profenofos
https://www.sigmaaldrich.com/SG/en/product/sial/44394
https://www.sigmaaldrich.com/SG/en/product/sial/44394
https://www.benchchem.com/product/b15606674#profenofos-d3-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15606674#profenofos-d3-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b15606674#profenofos-d3-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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